Cas no 1233958-39-8 (Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate
• CAS No: 1233958-39-8
• MF: C₁₇H₂₄BrN₃O₃
• MW: 398.294763565063
• CID: 4788512
• Update Time: 2025-07-02

Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate
• Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate

• Inchi： 1S/C17H24BrN3O3/c1-17(2,3)24-16(23)21-10-8-12(9-11-21)19-15(22)20-14-7-5-4-6-13(14)18/h4-7,12H,8-11H2,1-3H3,(H2,19,20,22)
• InChI Key： LTXFPMMIQZOHOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(NC1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 445
• XLogP3: 3.1
• Topological Polar Surface Area: 70.7

Additional information on Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate

Comprehensive Overview of Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate (CAS No. 1233958-39-8)

Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate (CAS No. 1233958-39-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of a 2-bromophenyl moiety and a tert-butyl carbamate group enhances its reactivity, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in central nervous system (CNS) drug development and oncology research. Researchers frequently search for "CAS 1233958-39-8 suppliers" or "Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate synthesis" to explore its commercial availability or synthetic pathways. The compound's unique structure allows for modifications targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug discovery.

The synthesis of Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate typically involves multi-step reactions, including urea formation and Boc protection. Its bromine substituent offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are frequently discussed in organic chemistry forums. This adaptability aligns with the growing interest in "click chemistry" and "fragment-based drug design," as highlighted in recent publications.

From a regulatory perspective, CAS 1233958-39-8 is not classified as hazardous under major chemical inventories, but proper handling protocols are recommended due to its synthetic complexity. Analytical characterization via NMR, HPLC, and mass spectrometry is essential to ensure purity, a common query among quality control professionals. The compound's stability under various pH conditions is also a subject of study, particularly for formulation scientists.

Market trends indicate rising interest in custom synthesis services for this compound, with keywords like "buy Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate" gaining traction. Its potential as a precursor for kinase inhibitors or neuroprotective agents further amplifies its relevance in biomedical research. As the pharmaceutical industry shifts toward personalized medicine, derivatives of this scaffold may play a critical role in developing targeted therapies.

In summary, Tert-Butyl 4-[3-(2-bromophenyl)ureido]piperidine-1-carboxylate exemplifies the intersection of synthetic chemistry and drug development. Its structural features and adaptability address contemporary challenges in medicinal chemistry, making it a compound of enduring scientific and commercial interest.